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Compound of Interest

Compound Name: 2-Phenyl-1-butanol

Cat. No.: B104733 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature extensively detailing the specific biological activity of 2-Phenyl-
1-butanol is notably scarce. This document summarizes the currently available information,

which is primarily focused on its chemical properties and general toxicity, and highlights the

significant gaps in our understanding of its pharmacological effects. The information provided

herein should be interpreted with caution, as it is largely based on data for structurally related

compounds and not on direct studies of 2-Phenyl-1-butanol itself.

Introduction
2-Phenyl-1-butanol is an aromatic alcohol with potential applications in various chemical

syntheses. However, a comprehensive understanding of its biological activity, including its

mechanism of action, potential therapeutic effects, and specific interactions with biological

systems, remains largely unexplored. This guide aims to provide a thorough overview of the

existing, albeit limited, knowledge regarding 2-Phenyl-1-butanol and to identify key areas for

future research.

Physicochemical Properties
A foundational understanding of a compound's physical and chemical characteristics is

essential for any biological investigation.
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Property Value Reference

Molecular Formula C₁₀H₁₄O [1]

Molecular Weight 150.22 g/mol [1]

Appearance Data not available

Solubility Data not available

LogP Data not available

Toxicological Profile
Direct and comprehensive toxicological studies on 2-Phenyl-1-butanol are not readily

available in the public domain. The GHS classification available on PubChem indicates that it is

considered to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

For context, we can look at the toxicological data for a closely related structural isomer, 2-

Phenyl-2-butanol. It is important to emphasize that these data may not be representative of 2-
Phenyl-1-butanol's toxicological profile.

Toxicological Data for 2-Phenyl-2-butanol:

Endpoint Species Route Value Reference

LD50 Rat Oral 1400 mg/kg [2]

General Hazards Associated with Related Phenylbutanols:

Ingestion: Harmful if swallowed. Accidental ingestion of similar compounds may cause

serious health damage.[2]

Inhalation: May cause respiratory irritation.[2]

Skin Contact: May cause skin irritation, dryness, and cracking upon repeated exposure.[2]

Eye Contact: May cause transient discomfort and redness.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1-butanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1-butanol
https://www.benchchem.com/product/b104733?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1-butanol
https://www.benchchem.com/product/b104733?utm_src=pdf-body
https://www.benchchem.com/product/b104733?utm_src=pdf-body
https://datasheets.scbt.com/sc-225530.pdf
https://datasheets.scbt.com/sc-225530.pdf
https://datasheets.scbt.com/sc-225530.pdf
https://datasheets.scbt.com/sc-225530.pdf
https://datasheets.scbt.com/sc-225530.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Mechanism of Action: A
Knowledge Gap
Currently, there are no published studies that specifically investigate the biological activity or

mechanism of action of 2-Phenyl-1-butanol. Searches of prominent scientific databases did

not yield any information on:

Pharmacological effects: No studies on its potential therapeutic activities (e.g., anti-

inflammatory, anti-cancer, antimicrobial) were found.

Mechanism of action: The molecular targets and signaling pathways modulated by 2-Phenyl-
1-butanol are unknown.

Quantitative biological data: No IC₅₀, EC₅₀, or other quantitative measures of biological

activity have been reported.

A study on a different but structurally related compound, 2-Nitro-1-phenyl-1-propanol,

demonstrated vasorelaxant effects in rat aorta, likely mediated by cGMP production.[3]

However, it is crucial to note that the presence of the nitro group significantly alters the

chemical properties and biological activity, and these findings cannot be extrapolated to 2-
Phenyl-1-butanol.

Experimental Protocols
Due to the absence of published research on the biological activity of 2-Phenyl-1-butanol, no

established experimental protocols for its biological evaluation can be provided.

Signaling Pathways and Experimental Workflows
As there is no information on the mechanism of action of 2-Phenyl-1-butanol, it is not possible

to create diagrams of signaling pathways or experimental workflows.

Future Directions and Conclusion
The current body of scientific literature presents a significant void in the understanding of the

biological activity of 2-Phenyl-1-butanol. While some basic toxicological information can be
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inferred from related compounds, a dedicated and thorough investigation is necessary to

elucidate its pharmacological profile.

Future research should focus on:

In vitro screening: A broad panel of in vitro assays should be conducted to identify any

potential biological activities, such as receptor binding, enzyme inhibition, or effects on cell

proliferation and viability.

Mechanism of action studies: Should any significant in vitro activity be identified, further

studies will be required to determine the underlying mechanism of action and identify the

molecular targets.

In vivo studies: Following promising in vitro results, in vivo studies in appropriate animal

models would be necessary to evaluate the efficacy, pharmacokinetics, and safety profile of

2-Phenyl-1-butanol.

In conclusion, 2-Phenyl-1-butanol remains a largely uncharacterized compound from a

biological perspective. The information presented in this guide underscores the critical need for

foundational research to explore the potential biological activities of this molecule. Such studies

will be instrumental for any future consideration of its use in drug development or other

biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Biological Activity of 2-Phenyl-1-butanol: A Review
of Current Knowledge]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104733#biological-activity-of-2-phenyl-1-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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